Cas no 1060230-87-6 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
- 1060230-87-6
- N-cyclopropyl-2-(4-(2-(naphthalen-2-yloxy)acetamido)phenyl)acetamide
- F5097-0727
- N-cyclopropyl-2-[4-[(2-naphthalen-2-yloxyacetyl)amino]phenyl]acetamide
- VU0635262-1
- AKOS024497711
-
- Inchi: 1S/C23H22N2O3/c26-22(24-20-10-11-20)13-16-5-8-19(9-6-16)25-23(27)15-28-21-12-7-17-3-1-2-4-18(17)14-21/h1-9,12,14,20H,10-11,13,15H2,(H,24,26)(H,25,27)
- InChI Key: PACROYCXEDGAAA-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)NC(COC1=CC=C2C=CC=CC2=C1)=O)NC1CC1
Computed Properties
- Exact Mass: 374.16304257g/mol
- Monoisotopic Mass: 374.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 67.4Ų
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-0727-2μmol |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-5μmol |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-10μmol |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-20μmol |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-1mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-2mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-3mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-4mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-5mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-0727-10mg |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide |
1060230-87-6 | 10mg |
$79.0 | 2023-09-10 |
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide
Research Brief on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide (CAS: 1060230-87-6)
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide (CAS: 1060230-87-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an in-depth analysis of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide, aiming to improve its bioavailability and therapeutic efficacy. Advanced synthetic routes have been developed to achieve high yields and purity, which are critical for further pharmacological evaluations. The compound's structure, featuring a cyclopropylcarbamoyl moiety and a naphthalene ring, has been identified as a key factor in its interaction with target proteins, making it a valuable candidate for drug development.
In vitro and in vivo studies have demonstrated that N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide exhibits potent activity against specific disease targets. For instance, research has highlighted its role as a modulator of certain signaling pathways involved in inflammation and cancer progression. The compound's ability to selectively inhibit or activate these pathways has been corroborated through biochemical assays and animal models, suggesting its potential as a therapeutic agent for conditions such as autoimmune diseases and oncology.
Furthermore, pharmacokinetic studies have provided insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding the compound's behavior in biological systems and for guiding the design of future clinical trials. Preliminary data indicate favorable pharmacokinetic profiles, with adequate stability and minimal toxicity, further supporting its development as a drug candidate.
In conclusion, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide represents a promising avenue for therapeutic intervention in various diseases. Ongoing research is expected to elucidate its full potential, including its efficacy in combination therapies and its applicability in personalized medicine. The compound's unique chemical properties and biological activities position it as a significant focus of future pharmaceutical research and development.
1060230-87-6 (N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-(naphthalen-2-yloxy)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)